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For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis-Tris propane (BTP) is a versatile biological buffer widely employed in protein

crystallization due to its broad buffering range and chemical stability. Its two pKa values,

approximately 6.8 and 9.0 at 25°C, provide effective buffering capacity across a wide pH

spectrum from 6.3 to 9.5.[1] This characteristic is particularly advantageous in the initial

screening and optimization phases of protein crystallization, where pH is a critical variable.

Unlike some other buffers, Bis-Tris propane is less likely to interact with divalent metal ions

and can sometimes participate in crystal lattice formation, acting as a bridging molecule

between protein molecules.[2] These application notes provide detailed protocols for the

preparation and use of Bis-Tris propane buffer in protein crystallization experiments.

Physicochemical Properties of Bis-Tris Propane
A thorough understanding of the properties of Bis-Tris propane is essential for its effective

application in creating reproducible and successful crystallization conditions.
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Property Value

Chemical Name 1,3-bis[tris(hydroxymethyl)methylamino]propane

Molecular Formula C₁₁H₂₆N₂O₆

Molecular Weight 282.33 g/mol

pKa₁ (25°C) ~6.8

pKa₂ (25°C) ~9.0

Effective pH Range 6.3 - 9.5

Appearance White crystalline powder

Experimental Protocols
Protocol 1: Preparation of 1 M Bis-Tris Propane Stock
Solution
This protocol outlines the steps to prepare a 1 M stock solution of Bis-Tris propane, which can

then be diluted and pH-adjusted for various applications.

Materials:

Bis-Tris propane powder (MW = 282.33 g/mol )

High-purity deionized water

1 M Hydrochloric acid (HCl) for pH adjustment

Calibrated pH meter and electrode

Stir plate and magnetic stir bar

Beaker (e.g., 1 L)

Volumetric flask (e.g., 500 mL)

Sterile filtration unit (0.22 µm filter)
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Sterile storage bottles

Procedure:

Weighing: Weigh out 141.17 g of Bis-Tris propane powder to prepare 500 mL of a 1 M stock

solution.

Dissolving: Add the powder to a beaker containing approximately 400 mL of deionized water.

Place a magnetic stir bar in the beaker and stir on a stir plate until the powder is completely

dissolved. The initial pH of the solution will be alkaline.

pH Adjustment: While continuously stirring, slowly add 1 M HCl to the solution to titrate it to

the desired pH. Monitor the pH using a calibrated pH meter. Refer to Table 2 for the

approximate volumes of 1 M HCl required to reach specific pH values.

Final Volume Adjustment: Once the target pH is reached and stable, transfer the solution to a

500 mL volumetric flask. Rinse the beaker with a small amount of deionized water and add it

to the volumetric flask to ensure all the buffer is transferred. Carefully add deionized water to

bring the final volume to the 500 mL mark.

Sterilization and Storage: For long-term storage and to prevent microbial growth, sterile-filter

the buffer solution using a 0.22 µm filter into a sterile bottle. Store the 1 M stock solution at

4°C.

Titration Data for 1 M Bis-Tris Propane with 1 M HCl
The following table provides the estimated volume of 1 M HCl required to adjust the pH of 100

mL of a 1 M Bis-Tris propane solution. These values are approximate, and it is crucial to

monitor the pH with a calibrated meter during titration.
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Desired pH
Approximate Volume of 1 M HCl (mL) per
100 mL of 1 M BTP

6.3 18.5

6.5 17.5

6.7 16.0

6.9 14.0

7.1 12.0

7.3 10.5

7.5 9.0

7.7 7.5

7.9 6.0

8.1 5.0

8.3 4.0

8.5 3.0

8.7 2.0

8.9 1.0

9.1 0.5

9.3 0.2

9.5 0.1

Note: This table was generated using a standard buffer calculator and should be used as a

guideline. Actual volumes may vary depending on the purity of the reagents and the accuracy

of the measurements.

Protocol 2: Setting Up a Protein Crystallization Trial
This protocol describes a general workflow for using the prepared Bis-Tris propane buffer in a

hanging-drop vapor diffusion crystallization experiment.
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Materials:

Purified protein solution (at a suitable concentration, e.g., 5-20 mg/mL)

1 M Bis-Tris propane stock solution (at the desired pH)

Crystallization screen or custom-made precipitant solutions

Crystallization plates (e.g., 24-well or 96-well)

Coverslips

Pipettes and tips

Sealing tape or oil

Procedure:

Prepare Reservoir Solution: In the wells of the crystallization plate, prepare the reservoir

solution by mixing the precipitant, salt, and other additives. The final concentration of Bis-
Tris propane in the reservoir is typically between 50 mM and 100 mM.

Prepare the Drop: On a coverslip, mix a small volume of the protein solution with an equal

volume of the reservoir solution (e.g., 1 µL of protein + 1 µL of reservoir).

Seal the Well: Invert the coverslip over the corresponding well of the crystallization plate and

seal it with grease or sealing tape to create a closed system for vapor diffusion.

Incubate: Store the crystallization plate at a constant temperature (e.g., 4°C or 20°C) and

monitor for crystal growth over time.

Application Examples in Protein Crystallization
Bis-Tris propane has been successfully used in the crystallization of a variety of proteins. The

following table summarizes some examples with their respective crystallization conditions.
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Protein PDB ID Crystallization Conditions

Human β-Glucocerebrosidase 6TJK

0.1 M Bis-Tris propane pH 7.0,

0.2 M Sodium sulfate, 20% w/v

PEG 3350[3][4][5]

L-arabinose Isomerase Not specified
0.1 M Bis-Tris propane pH 7.0,

2.5 M Ammonium sulfate

L-arabinose Isomerase (form

1)
Not specified

0.1 M Bis-Tris pH 6.5, 23%

PEG 3350, 0.3 M NaCl

L-arabinose Isomerase (form

2)
Not specified

0.1 M Bis-Tris pH 6.0, 25%

PEG monomethyl ether 5000
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Caption: Workflow for preparing Bis-Tris propane stock solution.

Protein Crystallization Workflow (Hanging-Drop)
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Caption: Hanging-drop vapor diffusion crystallization workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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